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Compound of Interest

Compound Name: SDM25N hydrochloride

Cat. No.: B1681699 Get Quote

Application Notes and Protocols: SDM25N
Hydrochloride
Audience: Researchers, scientists, and drug development professionals.

Introduction
SDM25N hydrochloride is a potent and highly selective non-peptide antagonist for the δ-

opioid receptor. It exhibits significantly higher affinity for the δ-opioid receptor compared to κ

and μ receptors. Recent studies have also identified SDM25N hydrochloride as an inhibitor of

Dengue virus (DENV) replication, where it targets the viral non-structural protein 4B (NS4B) to

restrict genomic RNA replication.[1] This document provides detailed information on the

solubility of SDM25N hydrochloride and protocols for its preparation for experimental use.

Physicochemical Properties
Molecular Weight: 450.96 g/mol [2][3]

Formula: C₂₆H₂₆N₂O₃·HCl[2]

CAS Number: 342884-71-3[2]

Appearance: Solid powder[3]
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Solubility Data
The solubility of SDM25N hydrochloride in various solvents is summarized below. It is

important to note that for aqueous solutions, the solubility is limited. For higher concentrations,

DMSO is the recommended solvent. To enhance solubility, sonication or warming the solution

to 37°C may be beneficial.[4]

Solvent Solubility
Concentration
(mM)

Notes

DMSO < 45.09 mg/mL ~100 mM

Sonication is

recommended to aid

dissolution.[4][5]

Water < 1 mg/mL ~10 mM[2]
Solubility in aqueous

solutions is limited.

Experimental Protocols
Materials:

SDM25N hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile water or phosphate-buffered saline (PBS)

Sterile polypropylene tubes

Vortex mixer

Sonicator or water bath at 37°C

Protocol for 100 mM DMSO Stock Solution:

Equilibrate the SDM25N hydrochloride vial to room temperature before opening.
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Weigh the desired amount of SDM25N hydrochloride powder using an analytical balance in

a chemical fume hood. For example, to prepare 1 mL of a 100 mM stock solution, use 45.1

mg of SDM25N hydrochloride.

Add the appropriate volume of sterile DMSO to the powder.

Vortex the solution vigorously to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube for a few minutes or warm it at

37°C until the solution is clear.[4]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for short-term use (up to 1 month) or -80°C for long-term

storage (up to 6 months).[4]

Protocol for 10 mM Aqueous Stock Solution:

Follow steps 1 and 2 from the DMSO stock solution protocol. To prepare 1 mL of a 10 mM

stock solution, use 4.51 mg of SDM25N hydrochloride.

Add the appropriate volume of sterile water or PBS.

Vortex the solution until the powder is completely dissolved. Gentle warming may be

required.

Sterile filter the solution using a 0.22 µm syringe filter if it is to be used in cell culture.

Use the aqueous solution fresh or store at 4°C for a very short period. For longer storage, it

is recommended to prepare it from a DMSO stock and dilute it in an aqueous buffer

immediately before use.

Protocol:

Thaw a single aliquot of the DMSO stock solution (e.g., 100 mM) at room temperature.
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Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium. For example, to prepare a 100 µM working solution from a 100 mM stock, perform

a 1:1000 dilution.

It is recommended to perform serial dilutions to achieve lower concentrations accurately.

Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Add the working solution to the cell cultures. For example, SDM25N hydrochloride has

been shown to have antiviral activity against DENV in HeLa and BHK-21 cells at

concentrations ranging from 1-25 µM.[1]

For animal studies, a common formulation involves a mixture of solvents to ensure solubility

and biocompatibility. The following is a suggested formulation, but it should be optimized for the

specific animal model and administration route.

Example Formulation:

5% DMSO

30% PEG300

5% Tween 80

60% Saline or PBS

Protocol:

Prepare a concentrated stock solution of SDM25N hydrochloride in DMSO.

In a sterile tube, add the required volume of the DMSO stock solution.

Add PEG300 and mix until the solution is clear.

Add Tween 80 and mix thoroughly.
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Finally, add saline or PBS to reach the final volume and mix until the solution is

homogeneous.

Storage and Stability
Solid Powder: Store at -20°C for long-term stability (up to 3 years) or at 4°C for short-term

use.[3][5]

In Solvent: Store stock solutions at -80°C for up to one year.[5] Avoid repeated freeze-thaw

cycles by preparing single-use aliquots.[4]
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Caption: Mechanism of action of SDM25N hydrochloride.

Experimental Workflow: In Vitro Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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